Cas no 502656-98-6 (1H-1,2,4-Triazole, 1-[4-[2-(1-methylethoxy)ethoxy]phenyl]-)
502656-98-6 structure
Product Name:1H-1,2,4-Triazole, 1-[4-[2-(1-methylethoxy)ethoxy]phenyl]-
CAS No:502656-98-6
MF:C13H17N3O2
MW:247.292982816696
CID:1564038
Update Time:2024-08-24
1H-1,2,4-Triazole, 1-[4-[2-(1-methylethoxy)ethoxy]phenyl]- Chemical and Physical Properties
Names and Identifiers
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- 1H-1,2,4-Triazole, 1-[4-[2-(1-methylethoxy)ethoxy]phenyl]-
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- Inchi: 1S/C13H17N3O2/c1-11(2)17-7-8-18-13-5-3-12(4-6-13)16-10-14-9-15-16/h3-6,9-11H,7-8H2,1-2H3
- InChI Key: NCGBZNCWDAEQHM-UHFFFAOYSA-N
- SMILES: N1(C2=CC=C(OCCOC(C)C)C=C2)C=NC=N1
Computed Properties
- Exact Mass: 247.13221
Experimental Properties
- Density: 1.14±0.1 g/cm3(Predicted)
- Boiling Point: 399.2±52.0 °C(Predicted)
- PSA: 49.17
- pka: 2.61±0.10(Predicted)
1H-1,2,4-Triazole, 1-[4-[2-(1-methylethoxy)ethoxy]phenyl]- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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